Cas no 1189-80-6 (3-Butyn-2-amine,N-(1,1-dimethylethyl)-2-methyl-, hydrochloride (1:1))

• Product Name: 3-Butyn-2-amine,N-(1,1-dimethylethyl)-2-methyl-, hydrochloride (1:1)
• CAS No: 1189-80-6
• MF: C₉H₁₈ClN
• MW: 175.69892168045
• CID: 169651
• PubChem ID: 70919
• Update Time: 2025-04-19

3-Butyn-2-amine,N-(1,1-dimethylethyl)-2-methyl-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-amine,N-(1,1-dimethylethyl)-2-methyl-, hydrochloride (1:1)
• N-tert-Butyl-2-methylbut-3-yn-2-amine hydrochloride (1:1)
• 3-tert-Butylamino-3-methyl-1-butyne hydrochloride
• DTXSID90922808
• N-tert-Butyl-2-methylbut-3-yn-2-amine--hydrogen chloride (1/1)
• 1189-80-6
• 3-Butyn-2-amine, N-(tert-butyl)-2-methyl-, hydrochloride
• tert-Butylamine, N-(2-methylbut-3-yn-2-yl)-, hydrochloride

• Inchi： 1S/C9H17N.ClH/c1-7-9(5,6)10-8(2,3)4;/h1,10H,2-6H3;1H
• InChI Key： IVMFGZOVVOHYPE-UHFFFAOYSA-N
• SMILES： Cl.N(C(C#C)(C)C)C(C)(C)C

Computed Properties

• Exact Mass: 175.11294
• Monoisotopic Mass: 175.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03